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Compound of Interest

Compound Name: DCPD

Cat. No.: B7800370 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Personal Protective Equipment, and Disposal of Dicyclopentadiene

(DCPD).

Dicyclopentadiene (DCPD) is a common chemical intermediate with a broad range of

applications, including in the production of resins, inks, adhesives, and paints.[1] However, its

utility is matched by its hazardous properties, necessitating strict adherence to safety protocols

to mitigate risks in a laboratory setting. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to ensure the well-being of all

personnel handling this compound.

Health and Safety Information
DCPD is classified as a hazardous substance with multiple routes of exposure and potential

health effects. It is a colorless, waxy solid or liquid with a distinct camphor-like odor.[1] The

primary hazards associated with DCPD include:

Flammability: DCPD is a flammable liquid and vapor.[2] It should be stored and handled

away from heat, sparks, and open flames.[1]

Health Hazards: It is harmful if swallowed or inhaled and can cause irritation to the skin,

eyes, and respiratory tract.[1]
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Reactivity: DCPD can form explosive peroxides upon prolonged exposure to air and may

polymerize if heated for extended periods or contaminated.[2]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of DCPD is fundamental to

its safe handling.

Property Value

CAS Number 77-73-6

Molecular Formula C₁₀H₁₂

Molecular Weight 132.2 g/mol

Appearance
Colorless, waxy solid or liquid with a camphor-

like odor[1]

Boiling Point 172°C (342°F)

Melting/Freezing Point 33.6°C (92.5°F)

Flash Point 32.2°C (90°F)

Vapor Pressure 1.4 mmHg at 20°C

Specific Gravity 0.98

Solubility in Water Insoluble

Exposure Limits
Adherence to established occupational exposure limits is critical to prevent adverse health

effects.
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Organization Exposure Limit

OSHA (PEL) 5 ppm (30 mg/m³) - 8-hour TWA

NIOSH (REL) 5 ppm (30 mg/m³) - 10-hour TWA

ACGIH (TLV) 0.5 ppm - 8-hour TWA; 1 ppm - STEL

CAL/OSHA (PEL) 5 ppm (30 mg/m³) - 8-hour TWA

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense for personnel handling DCPD. The

following PPE is mandatory:

Eye Protection: Chemical safety goggles are required at all times. Contact lenses should not

be worn when handling DCPD.[2]

Hand Protection: Chemical-resistant gloves are essential. Neoprene or nitrile rubber gloves

are recommended.[2] It is crucial to consult the glove manufacturer's chemical resistance

data for specific breakthrough times and to change gloves immediately if they come into

contact with DCPD.

Skin and Body Protection: A flame-retardant lab coat or chemical-resistant apron worn over

long-sleeved clothing and closed-toe shoes is required. In situations with a risk of splashing,

a full chemical-resistant suit may be necessary.[1]

Respiratory Protection: All work with DCPD should be conducted in a certified chemical fume

hood to minimize inhalation exposure. If engineering controls are insufficient to maintain

exposure below permissible limits, a NIOSH-approved respirator with an organic vapor

cartridge is required.[2]

Safe Handling and Operational Workflow
A systematic approach to handling DCPD is crucial for maintaining a safe laboratory

environment.
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Caption: Step-by-step workflow for safely handling DCPD in a laboratory setting.
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Hierarchy of Controls
To effectively manage the risks associated with DCPD, a multi-layered approach based on the

hierarchy of controls should be implemented.

Hierarchy of Controls for DCPD

Elimination
(e.g., Use a safer alternative if possible)

Substitution
(Not always feasible for specific research)

Engineering Controls
(e.g., Chemical fume hood, closed systems)

Administrative Controls
(e.g., SOPs, training, restricted access)

Personal Protective Equipment
(e.g., Gloves, goggles, lab coat, respirator)

Click to download full resolution via product page

Caption: The hierarchy of controls for minimizing exposure to DCPD.

Disposal Plan
Proper disposal of DCPD and contaminated materials is a critical component of laboratory

safety and environmental responsibility.
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Waste Segregation: All DCPD waste, including empty containers, contaminated gloves, and

other disposable materials, must be collected as hazardous waste. Do not mix with other

waste streams.

Containerization: Use a designated, properly labeled, and sealed waste container that is

compatible with DCPD.

Storage: Store the hazardous waste container in a designated Satellite Accumulation Area

(SAA) away from incompatible materials.

Pickup and Disposal: Arrange for the pickup and disposal of hazardous waste through your

institution's Environmental Health and Safety (EHS) office. Never dispose of DCPD down the

drain or in the regular trash.

By adhering to these guidelines, researchers, scientists, and drug development professionals

can safely handle dicyclopentadiene, minimizing the risk of exposure and ensuring a secure

laboratory environment. Always consult your institution's specific safety protocols and the

Safety Data Sheet (SDS) for DCPD before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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